5-Bromo-2-ethoxypyridine
Cat. No. B189575
M. Wt: 202.05 g/mol
InChI Key: WQXZKMUZWPUZGL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06066648
Procedure details
Sodium metal (4.87 g, 0.212 mol) was added to ethanol (200 mL) and stirred until completely dissolved. To this solution was added 2,5-dibromopyridine 9-1 (10 g, 0.0424 mol) and the resulting mixture was stirred at reflux for 16 hr. The solvent was removed in vacuo and the residue partitioned between water and EtOAc. After extraction with EtOAc (2×), the organic layer was washed with brine, dried (MgSO4) and concentrated to give 9-2 as a red-brown solid which was used as such in the next step.
Name
Identifiers
|
REACTION_CXSMILES
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[Na].Br[C:3]1[CH:8]=[CH:7][C:6]([Br:9])=[CH:5][N:4]=1.[CH2:10]([OH:12])[CH3:11]>>[Br:9][C:6]1[CH:7]=[CH:8][C:3]([O:12][CH2:10][CH3:11])=[N:4][CH:5]=1 |^1:0|
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Inputs
Step One
Step Two
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Name
|
|
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Quantity
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10 g
|
|
Type
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reactant
|
|
Smiles
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BrC1=NC=C(C=C1)Br
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Conditions
Stirring
|
Type
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CUSTOM
|
|
Details
|
stirred
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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until completely dissolved
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STIRRING
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Type
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STIRRING
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|
Details
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the resulting mixture was stirred
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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at reflux for 16 hr
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|
Duration
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16 h
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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The solvent was removed in vacuo
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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the residue partitioned between water and EtOAc
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EXTRACTION
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Type
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EXTRACTION
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|
Details
|
After extraction with EtOAc (2×)
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WASH
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Type
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WASH
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|
Details
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the organic layer was washed with brine
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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|
Details
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dried (MgSO4)
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
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concentrated
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Outcomes
Product
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Name
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|
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Type
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product
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|
Smiles
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BrC=1C=CC(=NC1)OCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
